Cas no 31027-31-3 (4-Isopropylphenyl isocyanate)

• Product Name: 4-Isopropylphenyl isocyanate
• CAS No: 31027-31-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD00013880
• CID: 53689
• PubChem ID: 94416
• Update Time: 2025-04-18

4-Isopropylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Isopropylphenyl isocyanate
• IPPI
• p-Isopropylphenyl isocyanate
• 1-Isocyanato-4-isopropylbenzene
• 1-isocyanato-4-propan-2-yl benzene
• 1-isocyanato-4-(propan-2-yl)benzene
• 1-isocyanato-4-isopropyl-benzene
• 4-(2-propyl)phenyl isocyanate
• 4-(methylethyl)benzenisocyanate
• IsopropylaMine
• N-(4-isopropylphenyl)isocyanate
• 31027-31-3
• FT-0618815
• EN300-147124
• EINECS 250-439-9
• 2R77N4F85Q
• 1-Isocyanato-4-isopropyl-benzene;4-Isopropylphenyl isocyanate
• A5638
• SCHEMBL131853
• F95153
• 1-isocyanato-4-propan-2-ylbenzene
• 4-Isopropylphenyl isocyanate, 98%
• W-106917
• DTXSID40184999
• Benzene, 1-isocyanato-4-(1-methylethyl)-
• 1-Isocyanato-4-(1-methylethyl)benzene
• AKOS000174594
• 4-Isopropyl phenylisocyanate
• EC 250-439-9
• NS00008872
• 4-Isopropylphenylisocyanate
• MFCD00013880
• 4(1-methylethyl)phenylisocyanate
• p-isopropylphenylisocyanate
• AS-15646
• STK502550
• DB-047955

• MDL： MFCD00013880
• Inchi： 1S/C10H11NO/c1-8(2)9-3-5-10(6-4-9)11-7-12/h3-6,8H,1-2H3
• InChI Key： PJVRNNRZWASOIT-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)C(C)C
• BRN： 2936403

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: Colorless oily liquid with pungent odor
• Density: 1.01
• Melting Point: No data available
• Boiling Point: 85 ºC (4 mmHg)
• Flash Point: 94 ºC
• Refractive Index: 1.519-1.521
• Water Partition Coefficient: decomposition
• PSA: 29.43000
• LogP: 2.77730
• Solubility: Soluble in chlorobenzene and other solvents
• Sensitiveness: Moisture Sensitive

4-Isopropylphenyl isocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R26;R34;R42
• Safety Instruction： S26-S36-S45-S36/37/39-S23
• Hazardous Material Identification：
• Risk Phrases：R26; R34; R42
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides